3-Tert-butoxy-2-(dimethylamino)phenol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-(dimethylamino)-3-[(2-methylpropan-2-yl)oxy]phenol
• InChI: InChI=1S/C12H19NO2/c1-12(2,3)15-10-8-6-7-9(14)11(10)13(4)5/h6-8,14H,1-5H3
• InChI Key: LSVMKADKYUCJBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC=CC(=C1N(C)C)O

Description

3-Tert-butoxy-2-(dimethylamino)phenol is a substituted phenolic compound featuring a tert-butoxy group (-O-C(CH₃)₃) at the 3-position and a dimethylamino group (-N(CH₃)₂) at the 2-position of the aromatic ring. This structural configuration confers unique steric and electronic properties. The tert-butoxy group introduces significant steric bulk and lipophilicity, while the dimethylamino group enhances electron-donating capacity, influencing reactivity and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butoxy-2-(dimethylamino)phenol typically involves the introduction of the tert-butoxy and dimethylamino groups onto a phenol ring. One common method is the alkylation of 3-hydroxy-2-(dimethylamino)phenol with tert-butyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like acetone or dimethylformamide (DMF) under reflux conditions .

Industrial Production Methods

While specific industrial production methods for 3-Tert-butoxy-2-(dimethylamino)phenol are not widely documented, the general approach involves large-scale alkylation reactions using similar conditions as described for laboratory synthesis. The process may be optimized for higher yields and purity through the use of advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

3-Tert-butoxy-2-(dimethylamino)phenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Substitution: The tert-butoxy and dimethylamino groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols) under acidic or basic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic derivatives.

Reduction: Hydroquinones and related reduced compounds.

Substitution: Various substituted phenolic compounds depending on the reagents used.

Scientific Research Applications

3-Tert-butoxy-2-(dimethylamino)phenol has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although not yet approved for medical use.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 3-Tert-butoxy-2-(dimethylamino)phenol involves its interaction with molecular targets such as enzymes and receptors. The phenolic group can participate in hydrogen bonding and other interactions with biological molecules, while the tert-butoxy and dimethylamino groups can modulate the compound’s lipophilicity and electronic properties. These interactions can influence various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

NSC99676 (1,1,3,3-Tetrahydroxypentanoat Bis[(dimethylamino)methyl]-2,3,4,5-tert-butyl-phenol)

• Structure: Multiple tert-butyl and dimethylamino groups on a phenol core.
• Key Differences: Higher structural complexity with four tert-butyl groups and bis-dimethylamino substitution.
• Reactivity: Steric hindrance from tert-butyl groups may reduce solubility compared to 3-Tert-butoxy-2-(dimethylamino)phenol.

Desvenlafaxine Succinate

• Structure: 4-[2-(Dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]phenol (pharmaceutical salt).
• Key Differences : A hydroxycyclohexyl-ethyl chain replaces the tert-butoxy group.
• Applications: Antidepressant; highlights the pharmacological relevance of dimethylamino-phenol derivatives .
• Solubility: Enhanced water solubility due to succinate salt formation, unlike the non-ionic tert-butoxy analog.

Droloxifene

• Structure: (E)-3-(1-(4-(2-(Dimethylamino)ethoxy)phenyl)-2-phenyl-1-butenyl)phenol.
• Key Differences: Dimethylaminoethoxy substituent at the para position.
• Applications : Selective estrogen receptor modulator (SERM) with anticancer properties .

Phenol, 4-[2-(Dimethylamino)ethyl]-

• Structure: Dimethylaminoethyl group at the para position.
• Key Differences: Ethyl chain spacer between the amino group and phenol.
• Applications : Bioactive component in Feronia elephantum extracts, suggesting natural product utility .
• Solubility: Moderate solubility in polar solvents due to the ethylamino group.

Ethyl 4-(Dimethylamino) Benzoate

• Structure: Esterified dimethylaminobenzoate.
• Key Differences: Carboxylate ester instead of phenol.
• Applications: Co-initiator in resin cements; exhibits higher reactivity than 2-(dimethylamino) ethyl methacrylate in polymerization .
• Reactivity : Electron-withdrawing ester group contrasts with the electron-donating tert-butoxy substituent.

Tris(dimethyl aminomethyl) Phenol

• Structure: Three dimethylamino-methyl groups on the phenol ring.
• Key Differences: Multiple amino-methyl groups enhance catalytic activity.
• Applications : Catalyst in polyurethane production, favoring trimerization reactions .
• Steric Effects: Greater steric bulk than 3-Tert-butoxy-2-(dimethylamino)phenol, impacting substrate accessibility.

Comparative Data Table

Compound Name	Substituents	Molecular Formula	Key Properties	Applications	References
3-Tert-butoxy-2-(dimethylamino)phenol	3-O-C(CH₃)₃, 2-N(CH₃)₂	C₁₂H₁₉NO₂	High lipophilicity, electron-donating	Hypothesized: Catalysis, pharma	—
NSC99676	2,3,4,5-tert-butyl, bis-dimethylamino	Complex	High steric hindrance	Antiviral (Zika inhibitor)
Desvenlafaxine Succinate	4-(2-Dimethylaminoethyl)-cyclohexanol	C₁₆H₂₅NO₂·C₄H₆O₄	Water-soluble salt	Antidepressant
Droloxifene	4-(2-Dimethylaminoethoxy)phenyl	C₂₄H₂₇NO₂	Flexible ethoxy linker	Breast cancer therapy
Ethyl 4-(dimethylamino) benzoate	4-N(CH₃)₂, ethyl ester	C₁₁H₁₅NO₂	High reactivity in polymerization	Resin co-initiator
Tris(dimethyl aminomethyl) phenol	2,4,6-(N(CH₃)₂CH₂)₃	C₁₅H₂₇N₃O	Trimerization catalyst	Polyurethane production

Research Findings and Implications

• Steric vs. Electronic Effects: The tert-butoxy group in 3-Tert-butoxy-2-(dimethylamino)phenol likely reduces nucleophilic aromatic substitution reactivity compared to analogs with smaller alkoxy groups (e.g., methoxy in droloxifene) .
• Pharmaceutical Potential: Structural parallels to droloxifene and desvenlafaxine suggest possible SERM or CNS activity, though steric bulk may limit bioavailability .
• Catalytic Utility: Tris(dimethyl aminomethyl) phenol’s catalytic efficiency underscores the importance of amino-phenol derivatives in industrial chemistry, a role 3-Tert-butoxy-2-(dimethylamino)phenol could emulate with tailored modifications .